Cas no 80665-72-1 (Fuziline)
Fuziline structure
Product Name:Fuziline
CAS No:80665-72-1
MF:C24H39NO7
MW:453.568968057632
CID:985966
PubChem ID:157773
Update Time:2024-10-27
Fuziline Chemical and Physical Properties
Names and Identifiers
-
- 15-Hydroxyneoline
- 15-Epinagarine
- Senbusine C
- Aconitane-1,8,14,15-tetrol, 20-ethyl-6,16-dimethoxy-4-(methoxymethyl)- , (1alpha,6alpha,14alpha,15alpha,16beta)-
- FUZILINE
- Aconitane-1,8,14,15-tetrol,20-ethyl-6,16-dimethoxy-4-(methoxymethyl)-,(1alpha,6alpha,14alpha,15alpha,16beta)
- senbusine-C
- (1S,2R,3R,4S,5S,6R,7S,8R,10R,13S,16S,17R,18R)-11-Ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexac
- 9431AF
- CID 14163819
- (1α,6α,14α,15α,16β)-20-Ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,8,14,15-tetrol (ACI)
- 15α-Hydroxyneoline
- 80665-72-1
- Aconitane-1,8,14,15-tetrol, 20-ethyl-6,16-dimethoxy-4-(methoxymethyl)-, (1alpha,6alpha,14alpha,15alpha,16beta)-
- 15?-Hydroxyneoline
- 11-Ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,7,8,16-tetrol
- NS00067921
- 1ST157888
- CHEBI:183920
- Fuziline
-
- MDL: MFCD22124992
- Inchi: 1S/C24H39NO7/c1-5-25-9-22(10-30-2)7-6-13(26)23-12-8-11-16(27)14(12)24(29,21(28)17(11)31-3)15(20(23)25)18(32-4)19(22)23/h11-21,26-29H,5-10H2,1-4H3/t11-,12+,13-,14+,15-,16-,17+,18-,19+,20+,21-,22-,23-,24+/m0/s1
- InChI Key: FPECZWKKKKZPPP-LNNHRGTRSA-N
- SMILES: O[C@H]1CC[C@]2(CN([C@H]3[C@]41[C@@H]1C[C@@H]5[C@H]([C@@H]([C@]([C@H]1[C@H]5O)(O)[C@H]3[C@@H]([C@@H]42)OC)O)OC)CC)COC
Computed Properties
- Exact Mass: 453.27300
- Monoisotopic Mass: 453.27265258 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 783
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 112
- Molecular Weight: 453.6
Experimental Properties
- Color/Form: Powder
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 206-207 ºC
- Boiling Point: 596.9±50.0 °C at 760 mmHg
- Flash Point: 314.8±30.1 °C
- Solubility: Slightly soluble (5.4 g/l) (25 º C),
- PSA: 111.85000
- LogP: -0.58930
Fuziline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Please store the product under the recommended condition sin the description
Fuziline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N1974-5mg |
Fuziline |
80665-72-1 | 99.88% | 5mg |
¥1200 | 2025-04-16 | |
| MedChemExpress | HY-N1974-10mg |
Fuziline |
80665-72-1 | 99.88% | 10mg |
¥1900 | 2025-04-16 | |
| ChemFaces | CFN90689-20mg |
Fuziline |
80665-72-1 | >=98% | 20mg |
$238 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1056-20mg |
Fuziline |
80665-72-1 | HPLC≥98% | 20mg |
¥1200元 | 2023-09-15 | |
| DC Chemicals | DCZ-234-20 mg |
Fuziline |
80665-72-1 | >98% | 20mg |
$280.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S0957-1mg |
Fuziline |
80665-72-1 | 1mg |
¥1793.61 | 2022-04-26 | ||
| TRC | F866550-1mg |
Fuziline |
80665-72-1 | 1mg |
$ 110.00 | 2023-04-15 | ||
| TRC | F866550-5mg |
Fuziline |
80665-72-1 | 5mg |
$ 138.00 | 2023-04-15 | ||
| TRC | F866550-10mg |
Fuziline |
80665-72-1 | 10mg |
$ 178.00 | 2023-04-15 | ||
| TRC | F866550-25mg |
Fuziline |
80665-72-1 | 25mg |
$ 345.00 | 2023-04-15 |
Fuziline Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
80665-72-1 (Fuziline) Related Products
- 32152-70-8(Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-)
- 38839-95-1(aconosine)
- 509-20-6(Aconine)
- 226697-96-7(Aconitane-1,14-diol,20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-, (1a,6a,14a,16b)- (9CI))
- 226697-95-6(Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI))
- 113689-39-7(Aconitane-6,14-diol,20-ethyl-1,8,16-trimethoxy-4-methyl-, (1a,6b,14a,16b)- (9CI))
- 39089-30-0(Karacoline)
- 119459-58-4(Aconitane-6,8,14-triol,20-ethyl-1,16-dimethoxy-4-methyl-, (1a,6b,14a,16b)- (9CI))
- 110382-21-3(Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-)
- 163734-40-5(Aconitane-8,14,16-triol,20-ethyl-1-methoxy-4-methyl-, (1a,14a,16b)- (9CI))
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